2-Cyclopentene-1-carboxamide

• IUPAC Name: cyclopent-2-ene-1-carboxamide
• InChI: InChI=1S/C6H9NO/c7-6(8)5-3-1-2-4-5/h1,3,5H,2,4H2,(H2,7,8)
• InChI Key: PGPGBZHKWQKWQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C=C1)C(=O)N
• Molecular Formula: C6H9NO
• DSSTOX Substance ID: DTXSID70307538
• Molecular Weight: 111.14 g/mol
• CAS RN: 24647-27-6

Description

Synthesis Analysis

The synthesis of related compounds involves various methods. For instance, a series of 2-(aryl or alkyl)-N-phenylhydrazine-1-carboxamides were synthesized through one-pot reactions of aldehyde or ketones, hydrazine hydrate, and phenylisocyanate in MeOH. Another method involves the Piancatelli rearrangement of furfuryl alcohol to 4-hydroxycyclopent-2-enone (4-HCP), followed by isomerization of 4-HCP into cyclopentane-1,3-dione (CPDO) using the Ru Shvo catalyst.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include addition-esterification reaction of cyclopentene with acetic acid and the subsequent transesterification reaction with methanol. Another reaction involves the use of a cobalt catalyst for the annulation of the C(sp2)—H/N—H bond of 3-indolecarboxamide.

Scientific Research Applications

Synthesis and Molecular Mimicry

2-Cyclopentene-1-carboxamide derivatives have been synthesized to mimic the phosphoSer–Pro dipeptide motif, a recognition sequence for the prolyl cis–trans isomerase Pin1. Such compounds have potential in studying protein-protein interactions and biological processes involving Pin1 (Beauchard et al., 2009).

Catalytic Applications

The catalytic potential of 2-cyclopentene-1-carboxamide compounds has been explored. A study describes the PBu3-catalyzed annulation of phenacylmalononitriles with allenoates, leading to multifunctionalized cyclopentene carboxamides and cyclopentenols. This demonstrates the versatility of these compounds in synthetic chemistry (Vaishanv et al., 2020).

Antiviral Research

2-Cyclopentene-1-carboxamide derivatives have been investigated for their potential as antiviral agents. A study showcases the synthesis of 2′-branched-carbocyclic nucleosides from 2-alkyl-cyclopentene-1-ones, highlighting their potential application in antiviral research (Meillon et al., 2005).

Crystallography and Solvate Formation

Crystallographic studies have been conducted on cytenamide (a derivative of 2-cyclopentene-1-carboxamide) forming solvates with various acids. These studies contribute to the understanding of molecular interactions and crystal formation (Johnston et al., 2008).

Synthesis of Cyclopentene Derivatives

Research on the efficient one-pot synthesis of 1-arylcycloprop-2-ene-1-carboxamides, involving cyclopenylcarboxylic acids, shows the chemical versatility and applications of cyclopentene derivatives in organic synthesis (Edwards & Rubin, 2016).

Antituberculosis Activity

Indole-2-carboxamides, structurally related to 2-cyclopentene-1-carboxamide, have been identified as a promising class of antituberculosis agents. This highlights the potential of these compounds in developing new treatments for tuberculosis (Kondreddi et al., 2013).